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Compound of Interest

Compound Name: Efrotomycin A1

Cat. No.: B10854468

In-Depth Technical Guide to Efrotomycin Al

For Researchers, Scientists, and Drug Development Professionals

Abstract

Efrotomycin Al is a narrow-spectrum antibiotic belonging to the elfamycin class.[1] It is
produced by the bacterium Nocardia lactamdurans and exhibits activity primarily against certain
Gram-positive and some Gram-negative bacteria.[1][2] The primary mechanism of action of
Efrotomycin Al is the inhibition of bacterial protein synthesis through its interaction with
elongation factor Tu (EF-Tu).[1][3] This technical guide provides a comprehensive overview of
the molecular characteristics, mechanism of action, and relevant experimental protocols for
Efrotomycin Al.

Molecular Profile

Efrotomycin Al is a complex macrolide antibiotic. Its fundamental chemical and physical
properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula C59H88N2020 [41516171181
Molecular Weight 1145.33 g/mol 416171
Appearance Amorphous yellow powder [1]

Freely soluble in methanol and
isopropanol; slightly soluble in

Solubility acetonitrile; very slightly [1]
soluble in water; practically

insoluble in hexane.

Mechanism of Action: Inhibition of Bacterial Protein
Synthesis

Efrotomycin Al targets and inhibits bacterial protein synthesis, a fundamental process for
bacterial viability.[1] This inhibition is achieved through the specific binding of Efrotomycin Al
to Elongation Factor Tu (EF-Tu), a crucial protein in the translation process.[1][3]

The interaction between Efrotomycin Al and EF-Tu disrupts the normal elongation cycle of
protein synthesis. Specifically, the binding of Efrotomycin Al to EF-Tu prevents the release of
EF-Tu from the ribosome after GTP hydrolysis. This creates a stable, non-functional complex
on the ribosome, effectively halting the addition of new amino acids to the growing polypeptide
chain and thereby inhibiting protein synthesis.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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